1-Ethyl-2-methyl-4-nitro-1H-imidazole

• IUPAC Name: 1-ethyl-2-methyl-4-nitroimidazole
• InChI: InChI=1S/C6H9N3O2/c1-3-8-4-6(9(10)11)7-5(8)2/h4H,3H2,1-2H3
• InChI Key: AILAZDVPNOAKOA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C)[N+](=O)[O-]
• Molecular Formula: C6H9N3O2
• DSSTOX Substance ID: DTXSID90350288
• Molecular Weight: 155.15 g/mol
• CAS RN: 89128-07-4

Description

1-Ethyl-2-methyl-4-nitro-1H-imidazole is a chemical compound with the molecular formula C6H9N3O2. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of 1-Ethyl-2-methyl-4-nitro-1H-imidazole consists of a five-membered ring with three carbon atoms and two nitrogen atoms. The exact structure could not be found in the available resources.

Scientific Research Applications

Crystallography and Structural Analysis

Drug Synthesis and Pharmacology

The synthesis and evaluation of derivatives for potential pharmacological applications have been a key area of research. For example, the study on biology-oriented drug synthesis (BIODS) of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl carboxylate derivatives explored their β-glucuronidase inhibitory activity, revealing that many derivatives demonstrated significant inhibition (U. Salar et al., 2017). Another investigation synthesized and characterized a library of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl ether derivatives, assessing their α-amylase inhibitory activity and presenting a plausible structure-activity relationship (M. Taha et al., 2017).

Antibacterial Activity

The synthesis and evaluation of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives for in-vitro antibacterial activity highlighted the potential of these compounds against various microorganisms, including Staphylococcus aureus and Helicobacter pylori, with some derivatives showing potent activity (Bahram Letafat et al., 2008).

Biodegradability and Environmental Impact

Research into the biodegradability nature of imidazole and its derivatives by modulating two histidine degradation enzymes' activities provided insights into their environmental impact, suggesting potential pathways for their breakdown and the factors influencing their biodegradability (V. Veeraragavan et al., 2017).

Safety And Hazards

While specific safety and hazard information for 1-Ethyl-2-methyl-4-nitro-1H-imidazole was not found, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation.